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Compound of Interest

Compound Name: Cyanine7.5 carboxylic

cat. No.: B12377982

An In-depth Technical Guide to Cyanine7.5 Carboxylic Acid

Introduction

Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that has become an
indispensable tool in biomedical research, diagnostics, and drug development. As a member of
the cyanine dye family, it is characterized by a long polymethine chain flanked by two nitrogen-
containing heterocyclic rings. Its carboxylic acid functional group allows for covalent
conjugation to a wide array of biomolecules. The dye's fluorescence in the NIR spectrum
(approximately 750-900 nm) is particularly advantageous for biological applications, as it allows
for deep tissue penetration with minimal interference from background autofluorescence,
making it ideal for in-vivo imaging.[1][2] This guide provides a comprehensive overview of its
chemical structure, properties, and key experimental protocols for its use.

Chemical Structure and Physicochemical Properties

Cyanine7.5 carboxylic acid is an unactivated NIR dye.[3][4] The core structure consists of a
heptamethine chain which is responsible for its long-wavelength absorption and emission
properties. The terminal carboxylic acid group serves as a reactive handle for conjugation,
typically after activation.

Caption: Chemical structure of Cyanine7.5 carboxylic acid.

Quantitative Data Summary
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The physicochemical and spectral properties of Cyanine7.5 carboxylic acid are summarized

in the table below. Data is aggregated from various suppliers and may show slight variations.

Property Value Citations
CAS Number 1803099-44-6 / 1686147-68-1  [3][4][5][6]
Appearance Green powder/solid [3][6]
Absorption Maximum (Amax) ~788 nm [31[6]
Emission Maximum (Aem) ~808 nm [31[6]

Molar Extinction Coeff. (g)

~223,000 M~cm~?

[3](6]

Fluorescence Quantum Yield

(®)

0.10

[6]

>95% (by *H NMR and HPLC-

Purit 3
y MS) [3]
Soluble in DMSO, DMF,
Solubility Dichloromethane; Low [3][4]

solubility in water

Core Applications in Research and Drug

Development

The unique properties of Cy7.5 carboxylic acid make it a versatile tool for researchers.

 In-Vivo Imaging: The NIR emission profile enables deep tissue imaging with high signal-to-

noise ratios, which is critical for preclinical studies in animal models to track diseases,

evaluate drug delivery, and monitor therapeutic response.[1][2]

o Biomolecule Labeling: It can be covalently attached to proteins, antibodies, peptides, and

nucleic acids.[5][6] These fluorescently-labeled molecules are used as probes in a variety of

assays.

o Cellular Tracing: Labeled antibodies or other targeting ligands can be used to track the

location and migration of specific cell populations in vivo, for instance, in cancer metastasis
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research.[5][7]

» Flow Cytometry & Microscopy: Its bright fluorescence provides a distinct signal for cell
sorting and high-resolution imaging of cellular structures and processes.[2]

e Drug Distribution and Metabolism: By labeling drug molecules, researchers can visualize
their distribution, accumulation in target tissues, and metabolic pathways using non-invasive
imaging techniques.[7]

Experimental Protocols
Storage and Handling

Proper storage is critical to maintain the dye's integrity.

e Long-Term Storage: Upon receipt, store the solid dye at -20°C in the dark and under
desiccated conditions.[3][4][8] It is stable for up to 24 months under these conditions.[4]

o Transportation: The dye is typically shipped at room temperature and is stable for up to three
weeks under these conditions.[4]

o Handling: Avoid prolonged exposure to light to prevent photobleaching.[3][8]

General Protocol for Antibody Conjugation via Amine
Coupling

Cyanine7.5 carboxylic acid is an unactivated dye, meaning its carboxyl group must first be
activated to react with primary amines (e.g., lysine residues) on proteins or antibodies. A
common method is the formation of an N-hydroxysuccinimide (NHS) ester using EDC (1-Ethyl-
3-(3-dimethylaminopropyl)carbodiimide) and NHS.
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Start: Prepare Reagents

S0 S (CERED A ENTEC Step 2: Protein Preparation
Dissolve Cy7.5-COOH in anhydrous DMSO or DMF.
Add EDC and Sulfo-NHS.

Incubate for 15-30 min at RT.

Dissolve antibody in amine-free buffer
(e.g., PBS, pH 7.4).

Activated Cy7.5-NHS Ester Antibody

Step 3: Conjugation Reaction
Add activated Cy7.5-NHS ester solution

to the antibody solution.
Incubate for 1-2 hours at RT in the dark.

Step 4: Purification

Remove unconjugated dye via
size-exclusion chromatography
(e.g., Sephadex G-25) or dialysis.

End: Characterize Conjugate

Conceptual Workflow: In-Vivo Tumor Imaging

3. Biodistribution & 4. Non-Invasive

1. Antibody-Dye 2. Systemic Tumor Targeting NIR Imaging

Conjugation Administration

(Antibody binds to (Signal accumulates
tumor antigen) at tumor site)

(Anti-Tumor Ab + Cy7.5) (Intravenous Injection)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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